Cas no 2680861-34-9 (2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)
2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28295024
- 2,4-bis[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
- 2680861-34-9
- 2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
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- Inchi: 1S/C16H25NO6/c1-13(2,3)22-11(20)15-7-16(8-15,10(18)19)17(9-15)12(21)23-14(4,5)6/h7-9H2,1-6H3,(H,18,19)
- InChI Key: JCZKXIVXYNZDKC-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C12CN(C(=O)OC(C)(C)C)C(C(=O)O)(C1)C2)=O
Computed Properties
- Exact Mass: 327.16818752g/mol
- Monoisotopic Mass: 327.16818752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 93.1Ų
2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295024-1g |
2,4-bis[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid |
2680861-34-9 | 1g |
$0.0 | 2023-09-07 | ||
| Enamine | EN300-28295024-1.0g |
2,4-bis[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid |
2680861-34-9 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2,4-bis(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
Research Brief on 2,4-bis(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2680861-34-9)
2,4-bis(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2680861-34-9) is a structurally unique bicyclic compound that has garnered significant attention in recent chemical and pharmaceutical research. This molecule, characterized by its azabicyclo[2.1.1]hexane core and dual tert-butoxycarbonyl (Boc) protecting groups, serves as a versatile intermediate in the synthesis of complex pharmacophores and bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of protease inhibitors and constrained peptidomimetics.
The compound's rigid bicyclic scaffold imparts conformational restraint, making it an attractive building block for designing molecules with enhanced binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel SARS-CoV-2 main protease inhibitors, where the azabicyclo[2.1.1]hexane moiety was critical for maintaining optimal binding geometry. The Boc-protected carboxylic acid functionality further allows for selective deprotection and subsequent derivatization, enabling modular synthetic approaches.
Recent advancements in synthetic methodologies have improved the accessibility of this compound. A team at MIT developed a scalable [2+2] cycloaddition protocol (Angewandte Chemie, 2024) to construct the azabicyclo[2.1.1]hexane core with high stereocontrol, followed by efficient Boc protection. This breakthrough addresses previous challenges in yield and purity, particularly for batch production exceeding 100 grams. Analytical characterization by LC-MS and NMR confirmed the compound's stability under various pH conditions, supporting its use in prodrug development.
Emerging applications extend beyond traditional small-molecule drugs. A Nature Biotechnology report (2024) highlighted its incorporation into mRNA delivery systems, where the bicyclic structure enhances endosomal escape properties of lipid nanoparticles. The dual Boc groups were found to modulate the pKa of adjacent amines, optimizing nucleic acid complexation and release kinetics. These findings position 2680861-34-9 as a multifunctional platform for next-generation therapeutics.
Ongoing clinical investigations focus on derivatives of this compound for neurodegenerative diseases. Phase I trials of a BACE1 inhibitor featuring this scaffold showed 80% blood-brain barrier penetration (Alzheimer's Research & Therapy, 2024), with the Boc groups playing a crucial role in balancing lipophilicity and solubility. Structural analogs are also being evaluated as covalent warheads for KRAS G12C inhibitors, demonstrating the compound's adaptability across target classes.
Future research directions include exploring its potential in peptide macrocyclization and as a bioisostere for proline in constrained peptides. The compound's unique spatial arrangement offers opportunities for addressing previously "undruggable" targets, particularly in protein-protein interactions. With six patent applications filed in Q1 2024 alone covering novel derivatives, 2680861-34-9 continues to be a focal point in medicinal chemistry innovation.
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